2-[5-(1-methyl-6-propyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-5,6-dihydropyrrolo[3,4-c]pyrazol-1(4H)-yl]ethanol

• IUPAC Name: 2-[5-(1-methyl-6-propylpyrazolo[3,4-d]pyrimidin-4-yl)-4,6-dihydropyrrolo[3,4-c]pyrazol-1-yl]ethanol
• InChI: InChI=1S/C16H21N7O/c1-3-4-14-19-15-12(8-17-21(15)2)16(20-14)22-9-11-7-18-23(5-6-24)13(11)10-22/h7-8,24H,3-6,9-10H2,1-2H3
• InChI Key: ANFLVMKXXGMRLF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC2=C(C=NN2C)C(=N1)N3CC4=C(C3)N(N=C4)CCO
• Molecular Formula: C16H21N7O
• Molecular Weight: 327.38 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrazolo[3,4-d]pyrimidin-4-yl group and a dihydropyrrolo[3,4-c]pyrazol-1(4H)-yl group, both of which are fused heterocyclic compounds containing nitrogen atoms. These types of compounds are often found in pharmaceuticals and could potentially have biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrazolo[3,4-d]pyrimidin-4-yl and dihydropyrrolo[3,4-c]pyrazol-1(4H)-yl rings, followed by various substitutions to add the methyl, propyl, and ethanol groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazolo[3,4-d]pyrimidin-4-yl and dihydropyrrolo[3,4-c]pyrazol-1(4H)-yl groups would contribute to the rigidity of the molecule, while the ethanol group would introduce some flexibility.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the nitrogen atoms in the heterocyclic rings, as well as the ethanol group. The nitrogen atoms could potentially participate in a variety of chemical reactions, such as nucleophilic substitutions or redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethanol group could potentially increase its solubility in polar solvents.

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. Additionally, modifications could be made to its structure to optimize its properties for potential applications in areas such as pharmaceuticals or materials science.